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Abstract
Diazodinitrophenol (DDNP), a seminal diazo compound first synthesized in 1858, occupies a

critical position in the field of energetic materials.[1][2][3] This guide provides a comprehensive

technical overview of DDNP, with a specific focus on its unique zwitterionic structure, which

dictates its physicochemical and explosive properties. We will explore its synthesis, explosive

performance characteristics, and applications, particularly as a lead-free primary explosive in

modern initiation systems. This document is intended for researchers, chemists, and

professionals in drug development and materials science who require a detailed understanding

of this important energetic compound.

Introduction: A Historical and Modern Perspective
First prepared by the German chemist Peter Griess in 1858, diazodinitrophenol was among

the first diazo compounds discovered.[1][3] Initially, its utility was found in the manufacturing of

dyes.[1] Although its explosive nature was noted as early as 1859, its potential as an initiating

explosive was not systematically investigated until the 1890s by German military researchers

Wilhelm Will and Friedrich Lenze.[1]

In contemporary energetic materials science, DDNP is highly valued as a "green" or "non-toxic"

alternative to traditional lead-based primary explosives like lead azide and lead styphnate.[1][3]
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[4] Its lead-free composition makes it an environmentally preferable option for use in detonators

and priming mixtures, mitigating the toxicological hazards associated with heavy metals.[3][4]

The Zwitterionic Heart of DDNP: Molecular Structure
and Bonding
The chemical identity of DDNP is 6-Diazo-2,4-dinitrocyclohexa-2,4-dien-1-one, with the

molecular formula C₆H₂N₄O₅.[1][3][5] However, its most insightful IUPAC name is 2-diazonio-

4,6-dinitrophenolate.[2][6] This nomenclature highlights the compound's defining characteristic:

its zwitterionic nature.

A zwitterion is a neutral molecule that possesses formal positive and negative charges on

different atoms. In DDNP, the diazonium group (-N₂⁺) carries a formal positive charge, while the

phenolic oxygen carries a formal negative charge, creating an inner salt. This charge

separation within a single molecule is fundamental to its properties.

The key functional groups that define DDNP's character are:

The Diazonium Group ([N⁺]≡N): This group is central to the molecule's high reactivity and

rapid decomposition mechanism, which involves the energetic release of nitrogen gas (N₂).

[7]

Nitro Groups (NO₂): The two nitro groups are powerful electron-withdrawing groups.[2][7]

They increase the molecule's energy density and contribute significantly to its explosive

power.[2][7]

Aromatic Ring: The benzene ring provides a stable molecular framework.[2]

Theoretical investigations using Density Functional Theory (DFT) and other quantum-chemical

methods have been employed to understand the electronic structure, stability, and

decomposition pathways of DDNP and its isomers, confirming the interplay between the

functional groups in defining its energetic behavior.[7][8][9][10][11]
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Caption: Logical relationship between DDNP's structure and its properties.

Physicochemical and Explosive Properties
DDNP in its pure form consists of yellow crystals, though impurities can lend it a color ranging

from dark yellow to brown.[1][2][4] It darkens upon exposure to sunlight.[3][6] The compound is

largely insoluble in water but soluble in solvents like acetone, acetic acid, and concentrated

hydrochloric acid.[1][4][12]

Its properties as a primary explosive are what make it so valuable. A defining characteristic is

its sensitivity to external stimuli, which is carefully balanced. It is notably less sensitive to

impact and friction than mercury fulminate and less sensitive to friction than lead azide, making
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it safer to handle.[1][4][5][7] However, it is more powerful than mercury fulminate and nearly as

powerful as lead azide.[1][4][5][13]

Table 1: Comparative Properties of Primary Explosives
Property

Diazodinitrophenol
(DDNP)

Lead Azide
(Pb(N₃)₂)

Mercury Fulminate
(Hg(OCN)₂)

Molecular Formula C₆H₂N₄O₅ PbN₆ HgC₂N₂O₂

Molar Mass 210.10 g/mol [1][6] 291.24 g/mol 284.62 g/mol

Appearance
Yellow to brown

crystalline solid[1][5]
White crystalline solid

White to gray

crystalline solid

Impact Sensitivity

Less sensitive than

Mercury Fulminate[1]

[5][13]

Less sensitive than

Mercury Fulminate

More sensitive than

DDNP & Lead Azide

Friction Sensitivity
Much less sensitive

than both[1][4][5][13]

More sensitive than

DDNP

More sensitive than

DDNP

Power
Nearly as powerful as

Lead Azide[1][5][13]

More powerful than

Mercury Fulminate

Less powerful than

DDNP & Lead Azide

Detonation Velocity ~6900 m/s[14] ~5300 m/s ~4250 m/s

Toxicity
Lead-free, lower

toxicity[3]
Contains lead, toxic

Contains mercury,

highly toxic

Synthesis of Diazodinitrophenol
The standard synthesis of DDNP is achieved through the diazotization of picramic acid (2-

amino-4,6-dinitrophenol).[1][3] This process involves the reaction of the primary aromatic amine

group on picramic acid with nitrous acid, which is typically generated in situ.[7]

Experimental Protocol: Diazotization of Picramic Acid
The following protocol is a generalized representation. Extreme caution must be exercised

when handling these materials, as DDNP is a primary explosive.
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Preparation of Picramic Acid Solution: A solution or suspension of picramic acid (or its salt,

sodium picramate) is prepared in an acidic medium, commonly using hydrochloric acid.[2][7]

The mixture is cooled in an ice bath to a temperature between 0°C and 10°C.[2] This low

temperature is critical to prevent the premature decomposition of the unstable diazonium

salt.

In Situ Generation of Nitrous Acid: A chilled aqueous solution of sodium nitrite (NaNO₂) is

prepared separately.

Diazotization Reaction: The sodium nitrite solution is added slowly and incrementally to the

agitated, chilled picramic acid solution.[3] The addition rate must be carefully controlled to

maintain the low temperature. The sodium nitrite reacts with the hydrochloric acid to form

nitrous acid (HNO₂), which then reacts with the amine group of picramic acid to form the

diazonium salt, DDNP.

Precipitation and Isolation: As the DDNP is formed, it precipitates out of the solution as a

yellow solid.

Washing and Storage: The precipitate is filtered and washed with cold water to remove

residual acid and salts. For safety, DDNP must be stored wet, typically with at least 40%

water by weight, as the dry material is extremely sensitive to shock, friction, and heat.[3][6]

[15]

Recent advancements in synthesis focus on controlling the crystal morphology to improve its

physical properties. By using additives, spherical DDNP with better flowability and higher bulk

density can be produced, which is advantageous for automated loading in manufacturing

processes.[2][7][16]
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Caption: Generalized synthesis workflow for Diazodinitrophenol (DDNP).

Applications in Initiation Systems
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The primary application of DDNP is as an initiating explosive.[1][5] Its specific properties make

it highly suitable for use in:

Priming Mixtures: DDNP is a key component in priming compositions, especially where high

sensitivity to heat or flame is required.[1][4][12] These mixtures are used to initiate the

burning of propellants.

Detonators: It is used in commercial and military detonators to create an initial shock wave

powerful enough to detonate less sensitive but more powerful secondary explosives like

RDX or HMX.[2][3]

Lead-Free Primers: DDNP is a direct substitute for lead styphnate in "green" primers.[1][4]

While some lead-free compositions have faced challenges regarding initiation consistency,

research continues to optimize their performance.[1][4]

Safety, Handling, and Disposal
The handling of DDNP demands stringent safety protocols due to its inherent hazards.

Sensitivity: Dry DDNP is extremely hazardous and can explode if subjected to shock, friction,

flame, or prolonged heat.[3][6] The primary hazard is an instantaneous blast.[6]

Desensitization: The explosive is rendered significantly safer for transport and handling by

being kept wet with a mixture of at least 40% water or water/alcohol.[3][6][15] It does not

react with water at normal temperatures.[1][4][5]

Disposal: A solution of cold sodium hydroxide can be used to safely destroy and

decontaminate DDNP.[1][4][5][12]

Conclusion and Future Outlook
Diazodinitrophenol remains a compound of significant interest in materials science due to the

elegant relationship between its zwitterionic structure and its function as a primary explosive.

Its balanced sensitivity and power, combined with its lead-free nature, secure its role in modern

energetic materials. Future research will likely focus on enhancing the performance and safety

of DDNP-based priming compositions, exploring novel synthesis routes to further control

particle morphology, and investigating new derivatives and isomers to tailor energetic
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properties for specific applications.[2][7][17][18] A deeper molecular-level understanding of its

decomposition is crucial for these advancements.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diazodinitrophenol - Wikipedia [en.wikipedia.org]

2. Buy Diazodinitrophenol (EVT-267606) | 4682-03-5 [evitachem.com]

3. grokipedia.com [grokipedia.com]

4. borudefense.com [borudefense.com]

5. taylorandfrancis.com [taylorandfrancis.com]

6. Diazodinitrophenol | C6H2N4O5 | CID 5463880 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Diazodinitrophenol | 4682-03-5 | Benchchem [benchchem.com]

8. earthlinepublishers.com [earthlinepublishers.com]

9. researchgate.net [researchgate.net]

10. Quantum-Chemical Study of Some Trispyrazolobenzenes and Trispyrazolo-1,3,5-
triazines | Supercomputing Frontiers and Innovations [superfri.org]

11. Quantum chemical and direct dynamic study on homogeneous gas-phase formation of
PBDD/Fs from 2,4,5-tribromophenol and 3,4-dibromophenol - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Diazodinitrophenol [chemeurope.com]

13. Diazodinitrophenol - Wikiwand [wikiwand.com]

14. One step synthesis of nitrogen-rich green primary explosives from secondary explosives:
synthesis, characterization, and performance study - Materials Advances (RSC Publishing)
DOI:10.1039/D4MA00430B [pubs.rsc.org]

15. Diazodinitrophenol - Hazardous Agents | Haz-Map [haz-map.com]

16. Synthesis and characterization of spherical 2-diazo-4,6-dinitrophenol (DDNP) - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.evitachem.com/product/evt-267606
https://www.benchchem.com/product/b1670408
https://www.semanticscholar.org/paper/Synthesis-and-Initiation-Capabilities-of-Energetic-Izs%C3%A1k-Klap%C3%B6tke/7f862a2b1c3da5e78f648dff18612e781609cc6c
https://www.researchgate.net/publication/277724751_Synthesis_and_Energetic_Properties_of_4-Diazo-26-dinitrophenol_and_6-Diazo-3-hydroxy-24-dinitrophenol
https://www.evitachem.com/product/evt-267606
https://www.benchchem.com/product/b1670408?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diazodinitrophenol
https://www.evitachem.com/product/evt-267606
https://grokipedia.com/page/Diazodinitrophenol
https://borudefense.com/diazodinitrophenol-manufacturer-supplier-diazodinitrophenol-for-sale/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Diazodinitrophenol/
https://pubchem.ncbi.nlm.nih.gov/compound/Diazodinitrophenol
https://www.benchchem.com/product/b1670408
https://earthlinepublishers.com/index.php/ejcs/article/view/363?articlesBySameAuthorPage=3
https://www.researchgate.net/publication/230384276_Structure_and_Bonding_in_2-Diazo-46-Dinitrophenol_DDNP
https://superfri.org/index.php/superfri/article/view/574
https://superfri.org/index.php/superfri/article/view/574
https://pubmed.ncbi.nlm.nih.gov/23830886/
https://pubmed.ncbi.nlm.nih.gov/23830886/
https://pubmed.ncbi.nlm.nih.gov/23830886/
https://www.chemeurope.com/en/encyclopedia/Diazodinitrophenol.html
https://www.wikiwand.com/en/articles/Diazodinitrophenol
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d4ma00430b
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d4ma00430b
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d4ma00430b
https://haz-map.com/Agents/13724
https://pubmed.ncbi.nlm.nih.gov/20116171/
https://pubmed.ncbi.nlm.nih.gov/20116171/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Synthesis and Initiation Capabilities of Energetic Diazodinitrophenols | Semantic Scholar
[semanticscholar.org]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [diazodinitrophenol zwitterionic structure and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670408#diazodinitrophenol-zwitterionic-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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